
Essential Safety and Operational Guide for
Handling Butopyronoxyl

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Butopyronoxyl

Cat. No.: B165914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Butopyronoxyl. Our commitment is to furnish comprehensive safety

information that extends beyond the product itself, ensuring the well-being of our valued

scientific community.

Physicochemical Properties of Butopyronoxyl
Understanding the physical and chemical properties of Butopyronoxyl is fundamental to its

safe handling. The following table summarizes key quantitative data.
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Property Value Reference

CAS Number 532-34-3 [1][2]

Molecular Formula C₁₂H₁₈O₄ [1][2]

Molecular Weight 226.27 g/mol [1]

Appearance
Slightly orange, yellow, or

green clear liquid

Boiling Point 256-270 °C

Density 1.06 g/mL

Solubility

Insoluble in water; miscible

with alcohol, chloroform, ether,

and glacial acetic acid.

Personal Protective Equipment (PPE) for Handling
Butopyronoxyl
Due to its classification as a pesticide and potential for mild skin irritation, appropriate personal

protective equipment is mandatory to prevent exposure. The following table outlines the

recommended PPE for handling Butopyronoxyl.
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Body Part Recommended PPE
Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended for handling

pesticides. Always use unlined,

elbow-length gloves to protect

the wrists.

Eyes

Safety glasses with side

shields or chemical splash

goggles

To protect against accidental

splashes. A face shield may be

necessary when handling

larger quantities.

Body
Laboratory coat or chemical-

resistant apron

A lab coat should be worn to

protect against minor spills.

For larger quantities or when

there is a risk of significant

splashing, a chemical-resistant

apron is advised.

Respiratory

Use in a well-ventilated area. A

respirator may be required for

large-scale operations or in

poorly ventilated spaces.

An air-purifying respirator with

an appropriate cartridge

should be used if there is a risk

of inhaling vapors or aerosols.

Operational and Disposal Plans
Safe Handling and Storage Workflow
Proper handling and storage are critical to maintaining a safe laboratory environment. The

following workflow outlines the key steps for the operational lifecycle of Butopyronoxyl.
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Storage Handling Disposal

Store at Room Temperature Don Appropriate PPE Work in a Well-Ventilated Area Weighing and Transfer Use in Experiment Collect Waste in a Labeled, Sealed Container Follow Institutional and Local Disposal Regulations CompletedReceiving Butopyronoxyl

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Butopyronoxyl.

Disposal Plan
The disposal of Butopyronoxyl and its containers must be handled responsibly to prevent

environmental contamination.

Unused Product: If possible, use up the product according to its intended application. Small

amounts of excess pesticides may be applied as directed on the label if applicable.

Waste Collection: Collect all Butopyronoxyl waste, including contaminated materials, in a

clearly labeled and sealed container.

Regulatory Compliance: Follow all local, state, and federal regulations for hazardous waste

disposal. Contact your institution's environmental health and safety department for specific

guidance.

Prohibited Actions: Never pour Butopyronoxyl down the drain or dispose of it in the regular

trash.

Emergency Procedures: Spill Response
Immediate and correct response to a spill is crucial to mitigate risks. The following workflow

provides a step-by-step guide for handling a Butopyronoxyl spill.
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Butopyronoxyl Spill Occurs

Evacuate Immediate Area and Alert Others

Don Appropriate PPE (Gloves, Goggles, Respirator if needed)

Contain the Spill with Absorbent Material

Absorb the Spilled Liquid

Collect Contaminated Material into a Labeled Waste Container

Decontaminate the Spill Area with Soap and Water

Dispose of Waste According to Regulations

Report the Incident to the Lab Supervisor

Click to download full resolution via product page

Caption: Emergency Response Plan for a Butopyronoxyl Spill.
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Experimental Protocols
While specific experimental protocols will vary depending on the research application, the

following general safety principles should always be applied when handling Butopyronoxyl:

Risk Assessment: Before beginning any new procedure, conduct a thorough risk assessment

to identify potential hazards and establish appropriate control measures.

Ventilation: Always handle Butopyronoxyl in a well-ventilated area, such as a chemical

fume hood, to minimize inhalation exposure.

Personal Protective Equipment: Ensure that all personnel involved are wearing the

appropriate PPE as outlined in the table above.

Spill Kit: Maintain a well-stocked chemical spill kit in the immediate vicinity of where

Butopyronoxyl is being handled.

Emergency Contact Information: Ensure that emergency contact numbers are readily

available.

By adhering to these guidelines, researchers and scientists can safely handle Butopyronoxyl
while minimizing risks to themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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